1-[5-(1,3-Benzodioxol-5-yl)-4-tert-butyl-1-phenyl-4,5-dihydro-1H-1,2,4-triazol-3-yl]ethanone
1-[5-(1,3-Benzodioxol-5-yl)-4-tert-butyl-1-phenyl-4,5-dihydro-1H-1,2,4-triazol-3-yl]ethanone
Brand Name:
Vulcanchem
CAS No.:
346634-79-5
VCID:
VC0503550
InChI:
InChI=1S/C21H23N3O3/c1-14(25)19-22-24(16-8-6-5-7-9-16)20(23(19)21(2,3)4)15-10-11-17-18(12-15)27-13-26-17/h5-12,20H,13H2,1-4H3
SMILES:
CC(=O)C1=NN(C(N1C(C)(C)C)C2=CC3=C(C=C2)OCO3)C4=CC=CC=C4
Molecular Formula:
C21H23N3O3
Molecular Weight:
365.4g/mol
1-[5-(1,3-Benzodioxol-5-yl)-4-tert-butyl-1-phenyl-4,5-dihydro-1H-1,2,4-triazol-3-yl]ethanone
CAS No.: 346634-79-5
Main Products
VCID: VC0503550
Molecular Formula: C21H23N3O3
Molecular Weight: 365.4g/mol
CAS No. | 346634-79-5 |
---|---|
Product Name | 1-[5-(1,3-Benzodioxol-5-yl)-4-tert-butyl-1-phenyl-4,5-dihydro-1H-1,2,4-triazol-3-yl]ethanone |
Molecular Formula | C21H23N3O3 |
Molecular Weight | 365.4g/mol |
IUPAC Name | 1-[3-(1,3-benzodioxol-5-yl)-4-tert-butyl-2-phenyl-3H-1,2,4-triazol-5-yl]ethanone |
Standard InChI | InChI=1S/C21H23N3O3/c1-14(25)19-22-24(16-8-6-5-7-9-16)20(23(19)21(2,3)4)15-10-11-17-18(12-15)27-13-26-17/h5-12,20H,13H2,1-4H3 |
Standard InChIKey | FCQGWLQZXJZBMS-UHFFFAOYSA-N |
SMILES | CC(=O)C1=NN(C(N1C(C)(C)C)C2=CC3=C(C=C2)OCO3)C4=CC=CC=C4 |
Canonical SMILES | CC(=O)C1=NN(C(N1C(C)(C)C)C2=CC3=C(C=C2)OCO3)C4=CC=CC=C4 |
PubChem Compound | 4551473 |
Last Modified | Nov 11 2021 |
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